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Compound of Interest

Compound Name: ZLJ-6

Cat. No.: B1662394

For Immediate Release

[CITY, State] — [Date] — This technical guide provides a comprehensive overview of the
chemical compound ZLJ-6, identified as 2-chloroethane-1-sulfonic acid. This document is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis. It details the chemical structure, properties, synthesis protocols, and known
applications of this compound, addressing the frequent inquiries surrounding its nature.

Initial searches for "ZLJ-6" in various chemical and biological databases did not yield a specific
entry. However, the designation "ZLJ" is assigned to 2-chloroethane-1-sulfonic acid in the
RCSB Protein Data Bank. It is therefore highly probable that "ZLJ-6" is a colloquial or
laboratory-specific identifier for this compound. This guide will proceed with the technical
details of 2-chloroethane-1-sulfonic acid.

Core Chemical Data

2-Chloroethane-1-sulfonic acid is a simple organosulfur compound. Its properties are
summarized in the table below, compiled from various chemical databases.
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Value

Systematic Name

2-chloroethanesulfonic acid

Synonyms

2-Chloroethanesulphonic acid, ZLJ

Molecular Formula

C2HsCIOsS

Molecular Weight 144.58 g/mol [1]

CAS Number 18024-00-5[1]

nChi INChl=1S/C2H5CIO3S/c3-1-2-7(4,5)6/h1-2H2,
(H,4,5,6)[1]

SMILES C(CCI)S(=0)(=0)0

Appearance White crystalline powder (for its sodium salt)[2]

Solubility The sodium salt is highly soluble in water[1]

Melting Point 292 °C (decomposes) for the sodium salt

monohydrate[2][3]

Experimental Protocols: Synthesis of Sodium 2-

Chloroethanesulfonate

The sodium salt of 2-chloroethane-1-sulfonic acid is a common and stable form of this

compound. A prevalent and efficient method for its synthesis involves the reaction of a 1,2-

dihaloethane with sodium sulfite. The following protocol is based on a patented method.[4]

Objective: To synthesize sodium 2-chloroethanesulfonate via the reaction of 1-bromo-2-

chloroethane with sodium sulfite.

Materials:

e 1-bromo-2-chloroethane

e Sodium sulfite

o Copper (I) chloride (catalyst)
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o Tetrabutylammonium chloride (catalyst)
e Deionized water

e Methanol

e Three-necked round-bottom flask

o Stirrer

e Heating mantle with temperature control
e Condenser

e Dropping funnel

Procedure:

e To athree-necked flask, add 440 ml of water, 0.8 mol of sodium sulfite, 0.08 mol of copper (1)
chloride, and 0.02 mol of tetrabutylammonium chloride.[5]

e Heat the mixture to 50°C with stirring.[5]
e Slowly add 4 mol of 1-bromo-2-chloroethane dropwise over a period of 1 hour.[5]

 After the addition is complete, continue stirring the reaction mixture at 50°C for an additional
0.5 hours.[5]

o Cool the reaction solution to 40°C and allow it to stand for phase separation.[5]
o Recover the lower layer of unreacted 1-bromo-2-chloroethane.[5]

e The upper aqueous layer is subjected to reduced pressure distillation to obtain a pasty
residue.[5]

e Add 500 ml of methanol to the residue and reflux for 0.5 hours.[5]

« Filter the hot solution to remove sodium chloride.[5]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.chemicalbook.com/synthesis/sodium-2-chloroethanesulfonate-monohydrate.htm
https://www.chemicalbook.com/synthesis/sodium-2-chloroethanesulfonate-monohydrate.htm
https://www.chemicalbook.com/synthesis/sodium-2-chloroethanesulfonate-monohydrate.htm
https://www.chemicalbook.com/synthesis/sodium-2-chloroethanesulfonate-monohydrate.htm
https://www.chemicalbook.com/synthesis/sodium-2-chloroethanesulfonate-monohydrate.htm
https://www.chemicalbook.com/synthesis/sodium-2-chloroethanesulfonate-monohydrate.htm
https://www.chemicalbook.com/synthesis/sodium-2-chloroethanesulfonate-monohydrate.htm
https://www.chemicalbook.com/synthesis/sodium-2-chloroethanesulfonate-monohydrate.htm
https://www.chemicalbook.com/synthesis/sodium-2-chloroethanesulfonate-monohydrate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Cool the filtrate to 0°C and maintain for 2 hours to allow for crystallization.[5]

« Filter the crystalline product and dry the filter cake at 50°C to obtain the target product,
sodium 2-chloroethanesulfonate.[5]

Synthesis Workflow

Final Product:
Sodium 2-chloroethanesulfonate

Reduced Pressure Distillation Recrystallization
of Aqueous Layer from Methanol

Reaction Phase Separation T [ S
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Click to download full resolution via product page

Synthesis workflow for sodium 2-chloroethanesulfonate.

Biological Activity and Applications

There is no substantial evidence to suggest that 2-chloroethane-1-sulfonic acid plays a direct
role in biological signaling pathways. Its primary utility lies in its function as a chemical
intermediate and a laboratory reagent.

Known applications include:

o Chemical Synthesis: It serves as an important intermediate in the synthesis of various
organic compounds, including pharmaceuticals and biological buffers.[4]

e Protein Modification: The compound is used to modify proteins and peptides, which can
enhance their stability and functionality for research in enzymology and drug development.[1]
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o Sulfoethylating Agent: Its sodium salt is used as a sulfoethylating agent, for instance, in the
preparation of sulfoethyl cellulose, which is utilized as an excipient in pharmaceutical
formulations.[3][6]

 Industrial Applications: It is a component in the preparation of coal water slurry dispersants.

[2][3]

Safety Information

2-Chloroethane-1-sulfonic acid and its salts should be handled with care in a laboratory setting.
The compound is classified as a skin and serious eye irritant.[7] It may also cause respiratory
irritation.[7] Appropriate personal protective equipment, including gloves, safety goggles, and a
lab coat, should be worn when handling this chemical. For detailed safety information, refer to
the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unraveling ZLJ-6: A Technical Guide to 2-Chloroethane-
1-sulfonic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662394#what-is-the-chemical-structure-of-zlj-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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